Cas no 61843-92-3 (Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-)
61843-92-3 structure
Product Name:Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-
CAS No:61843-92-3
MF:C23H24N4O2
MW:388.462265014648
CID:464812
PubChem ID:3647853
Update Time:2025-04-19
Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-3-[3-(benzylcarbamoylamino)-4-methylphenyl]urea
- 1,1'-(4-Methyl-1,3-phenylene)bis(3-benzylurea)
- SCHEMBL23135815
- 61843-92-3
- AKOS017083818
- Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-
- DTXSID00394633
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- Inchi: 1S/C23H24N4O2/c1-17-12-13-20(26-22(28)24-15-18-8-4-2-5-9-18)14-21(17)27-23(29)25-16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3,(H2,24,26,28)(H2,25,27,29)
- InChI Key: XJWHXWLCSJCVPT-UHFFFAOYSA-N
- SMILES: O=C(NCC1C=CC=CC=1)NC1C=C(C=CC=1C)NC(NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 388.19012
- Monoisotopic Mass: 388.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 82.26
Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
61843-92-3 (Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-) Related Products
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